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Efficacy Data from Clinical Trials

The table below summarizes key clinical trial findings on azelastine's efficacy in treating allergic rhinitis,

based on head-to-head comparisons and placebo-controlled studies.

Study Focus /
Comparator

Trial Design &
Duration

Key Efficacy
Outcome
Measures

Results & Findings

Vs.
Fluticasone
(INCS) [1]

Prospective
comparative; 240

patients with AR; 3
months treatment

Change in Total
Nasal Symptom
Score (TNSS)

Comparable efficacy: Post-
treatment TNSS median: 1 for both

groups (p=0.06). Significant
improvement within each group

(p<0.001).

Vs. Placebo
(PAR) [2]

RCT, double-blind,

placebo-controlled; 581
patients with Perennial

AR (PAR); 4 weeks
treatment

Change from

baseline in
reflective TNSS
(rTNSS) over 28
days

Statistically significant
improvement with 0.15%
Azelastine vs. placebo (p=0.04).

Numerical improvements in
individual symptoms (runny nose,

itchy nose, nasal congestion,
sneezing).
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Study Focus /
Comparator

Trial Design &
Duration

Key Efficacy
Outcome
Measures

Results & Findings

Onset of
Action (SAR)
[3]

RCT, double-blind,
placebo-controlled; 110

patients with Seasonal
AR (SAR) in EEC

Time to onset of
efficacy, measured

by change from
baseline in TNSS

Rapid onset: Statistically significant
improvement vs. placebo at 30

minutes post-dose (p=0.0002).
Effect sustained through 240-minute

session.

Lower Dose
Efficacy
(SAR) [4]

Two placebo-controlled

trials; 554 patients with
SAR; 2 weeks

treatment

Change from

baseline in TNSS
with 1 spray/nostril

BID (0.1%
formulation)

Significant reduction in TNSS vs.

placebo (19% vs. 11%; p<0.01).
Significant improvements in

individual symptom scores.

Experimental Methodologies

For the key trials cited, here is a detailed look at the experimental protocols:

Trial vs. Fluticasone [1]:

Participants: 240 patients with moderate to severe allergic rhinitis.
Intervention: Group A (n=120) received Fluticasone nasal spray (50 mcg), one puff twice daily.

Group B (n=120) received Azelastine nasal spray (0.1% w/v), one puff twice daily. Both groups
also received an oral antihistamine (Desloratadine 5 mg) for one week.

Assessment: The primary outcome was the change in the Total Nasal Symptom Score
(TNSS), which rates symptoms like nasal congestion, rhinorrhea, sneezing, and itching on a

scale of 0-3. The total maximum score is 15. Assessments were done pre- and post-treatment
after 3 months.

Trial on Onset of Action [3]:

Setting & Participants: 110 participants with seasonal allergic rhinitis were continuously
exposed to ragweed pollen in an Environmental Exposure Chamber (EEC).
Intervention: Participants were randomized to receive either Azelastine HCl 0.15% (2 sprays
per nostril) or a placebo nasal spray.

Assessment: The primary efficacy parameter was the time to onset of action, measured by the
change from baseline in TNSS at multiple time points (15, 30, 45, 60, 90, 120, 180, and 240
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minutes) after the dose.

Mechanism of Action Pathway

Azelastine's efficacy stems from its multi-faceted anti-inflammatory and anti-allergic properties. It functions

as more than just a histamine blocker. The following diagram illustrates its key mechanisms.
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The diagram above shows how azelastine works through several key mechanisms to alleviate allergic

symptoms [5] [6] [4]:

H1-Receptor Antagonism: It is a selective, competitive antagonist of histamine H1-receptors,

directly blocking the effects of histamine.
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Mast Cell Stabilization: It inhibits the degranulation of mast cells, preventing the release of

histamine and other pro-inflammatory mediators in the first place.
Inhibition of Inflammatory Mediators: It suppresses the production and activity of various other

mediators like leukotrienes, platelet-activating factor (PAF), and tumor necrosis factor-alpha (TNF-α).
Downregulation of Cell Adhesion Molecules: It reduces the expression of intercellular adhesion

molecule-1 (ICAM-1) on conjunctival and nasal epithelial cells, which helps limit the influx of
inflammatory cells during the late-phase allergic reaction.

Key Insights for Professionals

Favorable Safety and Special Populations: Azelastine is highlighted in several studies as a
potential alternative to intranasal corticosteroids (INCS) for long-term use, particularly in populations

where steroid side effects are a concern (e.g., children, patients with glaucoma or cataract) [1]. Its
safety profile is well-established, with common adverse events like bitter taste and transient nasal

burning, which are often mild [4] [2] [3].
Emerging Non-Allergy Indications: Recent research points to potential new applications. A 2025

phase 2 trial found that azelastine nasal spray was associated with a significantly reduced risk of
SARS-CoV-2 infection compared to placebo, suggesting a role in viral pre-exposure prophylaxis [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b542534#clinical-trial-results-validating-s-azelastine-

therapeutic-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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